Cas no 331448-28-3 (2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide)

• Product Name: 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide
• CAS No: 331448-28-3
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• CID: 6078200
• PubChem ID: 51889862
• Update Time: 2025-06-15

2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide
• Z1562139142
• 331448-28-3
• 2-chloro-N-[(2S)-1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide
• EN300-26574066
• 2-chloro-N-[(2S)-1-oxo-1-piperidin-1-ylpropan-2-yl]acetamide

• Inchi： 1S/C10H17ClN2O2/c1-8(12-9(14)7-11)10(15)13-5-3-2-4-6-13/h8H,2-7H2,1H3,(H,12,14)/t8-/m0/s1
• InChI Key： WPVYALKGBHGBDJ-QMMMGPOBSA-N
• SMILES： ClCC(N[C@@H](C)C(N1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 232.0978555g/mol
• Monoisotopic Mass: 232.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide

Comprehensive Overview of 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide (CAS No. 331448-28-3)

The compound 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide (CAS No. 331448-28-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and a chloroacetamide moiety, makes it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role in modulating enzyme activity and its potential as a building block for novel therapeutics.

In recent years, the demand for chiral intermediates like 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide has surged due to their importance in asymmetric synthesis. The compound's S-configuration at the stereocenter is particularly valuable for creating enantiomerically pure drugs, a growing trend in the pharmaceutical industry. This aligns with current green chemistry initiatives, as efficient synthesis routes for such compounds can reduce waste and improve sustainability.

The piperidin-1-yl group in this molecule is noteworthy, as piperidine derivatives are frequently found in FDA-approved drugs. This structural feature contributes to the compound's ability to interact with biological targets, making it relevant for studies on central nervous system (CNS) disorders and pain management – two areas receiving substantial research attention. The presence of the chloroacetamide functionality adds reactivity that can be exploited for further chemical modifications.

From a synthetic chemistry perspective, CAS 331448-28-3 presents interesting challenges and opportunities. The combination of amide bond formation and stereochemical control in its synthesis makes it a valuable case study for advanced organic chemistry students and professionals. Recent publications have highlighted innovative approaches to similar N-acylated amino acid derivatives, reflecting the compound's relevance to current academic discourse.

Analytical characterization of 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's purity and stereochemical integrity, especially given the pharmaceutical industry's stringent quality requirements. The growing adoption of AI-assisted molecular design has further increased interest in such well-characterized building blocks.

The stability and storage conditions of CAS 331448-28-3 are important practical considerations. Like many N-acylpiperidine derivatives, it requires protection from moisture and should be stored under inert atmosphere when long-term stability is needed. These handling protocols are similar to those for many pharmaceutical intermediates, making the compound representative of broader industry practices.

In the context of drug discovery, the 2-chloroacetamide portion of the molecule offers potential for covalent inhibitor development – a hot topic in medicinal chemistry. This reactivity could be harnessed to create targeted therapies, particularly for conditions where conventional non-covalent drugs show limitations. The compound's modular structure allows for systematic exploration of structure-activity relationships.

Regulatory aspects of 331448-28-3 are straightforward as it's not classified as hazardous under normal handling conditions. However, standard laboratory precautions for organic synthesis intermediates should be followed. The compound's status as a research chemical means it's primarily of interest to academic and industrial laboratories rather than being commercially available as a consumer product.

Future research directions for 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide may include exploration of its biological activity profile and development of more efficient synthetic routes. The growing emphasis on continuous flow chemistry in pharmaceutical manufacturing could potentially be applied to this compound's production, addressing current challenges in scaling up chiral molecule synthesis.

From a commercial perspective, the availability of CAS 331448-28-3 from specialty chemical suppliers reflects its niche but important role in chemical research. Pricing and availability can vary significantly depending on purity requirements and quantity, which is typical for such fine chemicals. Researchers often seek this compound for specific projects rather than bulk procurement.

The environmental fate of piperidine-containing compounds like this one is an emerging area of study. While not currently classified as an environmental concern, the increasing scrutiny of pharmaceutical pollutants makes understanding such molecules' biodegradation pathways relevant. This aligns with broader trends in green pharmacy and sustainable drug development.

In summary, 2-chloro-N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylacetamide represents an interesting case study at the intersection of medicinal chemistry, asymmetric synthesis, and drug development. Its structural features and potential applications make it a compound worth watching as research in these fields continues to advance. The scientific community's growing capabilities in molecular modeling and rational drug design will likely uncover new opportunities for this and related structures in the coming years.